(2S)-1-fluoropropan-2-amine Hydrochloride

• IUPAC Name: (2S)-1-fluoropropan-2-amine;hydrochloride
• InChI: InChI=1S/C3H8FN.ClH/c1-3(5)2-4;/h3H,2,5H2,1H3;1H/t3-;/m0./s1
• InChI Key: FHXAJBGANRCCBG-DFWYDOINSA-N
• Canonical SMILES: CC(CF)N.Cl
• Isomeric SMILES: C[C@@H](CF)N.Cl
• Molecular Formula: C3H9ClFN
• Molecular Weight: 113.56 g/mol
• CAS RN: 458560-63-9

Description

(2S)-1-Fluoropropan-2-amine hydrochloride, or 2S-FPH, is a chemical compound used in a wide range of scientific research applications. It is a colorless, water-soluble, crystalline solid with a low melting point. 2S-FPH has been used in the synthesis of various compounds and has been studied for its potential applications in drug development, nanomaterials, and biochemistry. In

Scientific Research Applications

2S-FPH has been used in a variety of scientific research applications. It has been used in the synthesis of various compounds, including drugs and pharmaceuticals. It has also been studied for its potential applications in drug development, nanomaterials, and biochemistry. For example, 2S-FPH has been used in the synthesis of a novel class of anti-inflammatory compounds that show promise for the treatment of arthritis. Additionally, 2S-FPH has been used in the synthesis of a new type of nanomaterial that could be used for drug delivery.

Mechanism of Action

The mechanism of action of 2S-FPH is not fully understood. However, it is believed that the compound binds to certain receptors in the body, which triggers a cascade of biochemical reactions. These biochemical reactions can lead to various physiological effects, depending on the specific application. For example, in the case of the anti-inflammatory compounds mentioned above, the binding of 2S-FPH to certain receptors triggers the release of certain cytokines, which can reduce inflammation.
Biochemical and Physiological Effects
2S-FPH has been studied for its potential biochemical and physiological effects. In the case of the anti-inflammatory compounds mentioned above, 2S-FPH has been shown to reduce inflammation by triggering the release of certain cytokines. Additionally, 2S-FPH has been studied for its potential use in drug delivery, as it can bind to certain receptors and trigger the release of drugs. Finally, 2S-FPH has been studied for its potential use in biochemistry, as it can be used to synthesize various compounds.

Advantages and Limitations for Lab Experiments

2S-FPH has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, as it can be synthesized using a variety of methods. Additionally, 2S-FPH is stable and can be stored for long periods of time without decomposition. However, it is important to note that 2S-FPH is a highly reactive compound, and it must be handled with care in order to avoid accidental exposure. Additionally, 2S-FPH is a water-soluble compound, which means that it can be difficult to separate from other compounds.

Future Directions

There are several potential future directions for 2S-FPH. One potential direction is the development of new drugs and pharmaceuticals that utilize the compound. Additionally, 2S-FPH could be used in the development of novel nanomaterials for drug delivery. Finally, 2S-FPH could be used in the synthesis of various compounds for biochemistry applications.

Synthesis Methods

2S-FPH can be synthesized using a variety of methods. One method involves the reaction of propan-2-amine with 1-fluoro-2-chloropropane in the presence of a base such as potassium carbonate. The reaction proceeds in two steps: first, the amine reacts with the chloropropane to form an intermediate, and then the intermediate reacts with the base to form the desired product. This reaction is typically carried out in an organic solvent, such as dimethylformamide, at a temperature of 80-90°C.